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Compound of Interest

Compound Name:
2-chloro-1H-pyrrolo[2,3-

d]pyrimidine

Cat. No.: B7722493

Get Quote

The pyrrolo[2,3-d]pyrimidine core, an isomeric form of purine also known as 7-deazapurine,

represents a cornerstone in contemporary medicinal chemistry.[1][2] Its structure is recognized

as a "privileged scaffold," a molecular framework that is frequently found in clinically successful

drugs due to its ability to interact with a wide range of biological targets.[3] This scaffold is

particularly prominent in the development of kinase inhibitors, which are critical in oncology and

the treatment of inflammatory diseases.[1][4]

Within this important class of compounds, 2-chloropyrrolo[2,3-d]pyrimidine stands out as a

pivotal building block.[5] The chlorine atom at the C-2 position serves as a versatile synthetic

handle, enabling a vast array of chemical transformations. This guide offers a comprehensive

exploration of the reactivity and stability of 2-chloropyrrolo[2,3-d]pyrimidine, providing

researchers, chemists, and drug development professionals with the technical insights required

to effectively utilize this key intermediate in their synthetic endeavors.[6]
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The utility of 2-chloropyrrolo[2,3-d]pyrimidine in a laboratory setting is dictated by its

fundamental physicochemical properties. Understanding these characteristics is the first step

toward successful experimental design.

Property Value / Description Source(s)

Molecular Formula C₆H₄ClN₃ [5][7]

Molecular Weight ~153.57 g/mol [5][7]

Appearance White to yellow or brown solid.

Melting Point
Varies by source; typically in

the range of 170-175°C.
[8]

Solubility

Soluble in organic solvents like

DMSO, DMF, and ethanol;

sparingly soluble in water.

[8]

Storage Conditions

Store in a cool, dry place (2-

8°C recommended), under an

inert atmosphere, and

protected from moisture and

incompatible materials.

[9]

The molecule's structure consists of an electron-rich pyrrole ring fused to an electron-deficient

pyrimidine ring. The chlorine atom at the C-2 position, coupled with the electron-withdrawing

nature of the pyrimidine ring nitrogens, renders this position electrophilic and thus the primary

site for chemical modification.

Core Reactivity and Key Transformations
The reactivity of 2-chloropyrrolo[2,3-d]pyrimidine is dominated by the chemistry of its C2-Cl

bond. This functionality allows for a diverse range of modifications, primarily through

nucleophilic substitution and transition-metal-catalyzed cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr)
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The electron-deficient nature of the pyrimidine ring facilitates the displacement of the C-2

chlorine atom by a variety of nucleophiles. This reaction proceeds through a Meisenheimer-

type intermediate and is a cornerstone for introducing heteroatom-based functionalities.

Caption: General mechanism for SNAr at the C-2 position.

Common nucleophiles include primary and secondary amines, thiols, and alkoxides, allowing

for the synthesis of amino, thioether, and ether derivatives, respectively.[8]

Reaction Setup: To a solution of 2-chloropyrrolo[2,3-d]pyrimidine (1.0 equiv.) in a suitable

solvent such as n-butanol or DMF, add the desired amine (1.5-2.0 equiv.) and a non-

nucleophilic base like diisopropylethylamine (DIPEA) (2.0 equiv.).

Heating: Heat the reaction mixture at 80-120°C and monitor the reaction progress by TLC or

LC-MS.

Work-up: Upon completion, cool the mixture to room temperature and concentrate under

reduced pressure.

Purification: Partition the residue between ethyl acetate and water. Separate the organic

layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude

product by flash column chromatography on silica gel to yield the desired 2-amino derivative.

Palladium-Catalyzed Cross-Coupling Reactions
Transition-metal catalysis has revolutionized the functionalization of heteroaromatic halides.

For 2-chloropyrrolo[2,3-d]pyrimidine, Suzuki-Miyaura and Buchwald-Hartwig reactions are

particularly powerful for creating C-C and C-N bonds, respectively.

This reaction is the premier method for introducing aryl, heteroaryl, or vinyl substituents at the

C-2 position. It offers broad functional group tolerance and reliable outcomes.[10]
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Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Reaction Setup: In an oven-dried flask, combine 2-chloropyrrolo[2,3-d]pyrimidine (1.0 equiv.),

the corresponding boronic acid or ester (1.2-1.5 equiv.), a palladium catalyst such as

Pd(PPh₃)₄ or PdCl₂(dppf) (2-5 mol%), and a base, typically K₂CO₃ or Cs₂CO₃ (2.0-3.0

equiv.).[11]
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Solvent and Degassing: Add a degassed solvent system (e.g., 1,4-dioxane/water or DME).

Purge the flask with an inert gas (argon or nitrogen) for 10-15 minutes.

Heating: Heat the reaction mixture to 80-100°C until the starting material is consumed

(monitor by TLC or LC-MS).

Work-up: Cool the reaction, dilute with water, and extract with an organic solvent such as

ethyl acetate.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate. Purify the crude product by flash column chromatography.

For forming C-N bonds, particularly with less nucleophilic amines or when SNAr conditions fail,

the Buchwald-Hartwig amination is an indispensable tool.[11][12] It allows for the coupling of a

wide variety of primary and secondary amines.

Reaction Setup: To a flask, add 2-chloropyrrolo[2,3-d]pyrimidine (1.0 equiv.), the amine (1.2

equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂), a suitable phosphine ligand

(e.g., Xantphos, BINAP), and a strong, non-nucleophilic base (e.g., Cs₂CO₃ or NaOtBu) (1.5-

2.0 equiv.).[13]

Solvent and Degassing: Add an anhydrous, degassed solvent such as toluene or 1,4-

dioxane. Purge the vessel with an inert gas.

Heating: Heat the mixture, typically between 80-110°C, and monitor for completion.

Work-up and Purification: After cooling, filter the reaction mixture through a pad of celite,

rinsing with an organic solvent. Concentrate the filtrate and purify the resulting residue using

flash column chromatography.

Stability Profile and Degradation Considerations
While 2-chloropyrrolo[2,3-d]pyrimidine is generally stable under standard laboratory conditions,

its long-term integrity depends on controlling several environmental factors.[8]
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Factor Impact on Stability Mitigation Strategy

pH

Susceptible to decomposition

in the presence of strong acids

or bases.[8][14] The pyrimidine

ring can be susceptible to

hydrolytic cleavage under

harsh pH conditions.

Avoid exposure to strong

acids/alkalis during storage

and work-up where possible.

Use buffered or neutral

conditions.

Moisture

Prolonged exposure to

moisture can lead to slow

hydrolysis.[8]

Store in a tightly sealed

container in a desiccator or

dry, inert atmosphere. Use

anhydrous solvents for

reactions.

Temperature

Thermally labile at high

temperatures and reported to

decompose before boiling.[8]

[14]

Avoid excessive heating. Store

at recommended cool

temperatures (2-8°C).

Oxidants

The fused heterocyclic system

can be susceptible to

oxidation.

Store away from strong

oxidizing agents.

The primary degradation pathway of concern is the hydrolysis of the pyrimidine ring, which can

be initiated by attack of water or hydroxide at the electrophilic carbon atoms, ultimately leading

to ring opening.

2-chloropyrrolo[2,3-d]pyrimidine Ring-Opened Intermediate
(Hypothetical)

Hydrolysis
(H₂O, strong acid/base)

Decomposition Products

Further
Degradation
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Caption: A potential hydrolytic degradation pathway for the scaffold.

Safe Handling and Storage Protocols
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Adherence to proper safety procedures is paramount when working with any chemical

intermediate.

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety goggles, and chemical-resistant gloves.[8][15]

Handling: Handle the solid in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.[15] Avoid all personal contact.[15] After handling, wash hands thoroughly

with soap and water.

Storage: The compound should be stored in a tightly sealed, clearly labeled container in a

cool, dry, and well-ventilated location.[8][15] It should be kept separate from incompatible

materials such as strong acids, bases, and oxidizing agents.[15] For long-term stability,

storage at 2-8°C under an inert atmosphere is recommended.

Conclusion
2-chloropyrrolo[2,3-d]pyrimidine is a high-value intermediate whose reactivity is centered on the

C2-Cl bond. Its amenability to nucleophilic aromatic substitution and a host of palladium-

catalyzed cross-coupling reactions makes it an exceptionally versatile platform for the synthesis

of diverse compound libraries. Researchers can confidently leverage this building block to

accelerate drug discovery programs by understanding its reactivity, exercising caution

regarding its stability under harsh conditions, and adhering to safe handling practices. The

insights and protocols provided in this guide serve as a foundation for the strategic and

successful application of this important 7-deazapurine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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